4-{2-[(1-naphthyloxy)acetyl]carbonohydrazonoyl}phenyl 1,3-benzodioxole-5-carboxylate

• IUPAC Name: [4-[(E)-[(2-naphthalen-1-yloxyacetyl)hydrazinylidene]methyl]phenyl] 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C27H20N2O6/c30-26(16-32-23-7-3-5-19-4-1-2-6-22(19)23)29-28-15-18-8-11-21(12-9-18)35-27(31)20-10-13-24-25(14-20)34-17-33-24/h1-15H,16-17H2,(H,29,30)/b28-15+
• InChI Key: VNHFKPKGSXCMCY-RWPZCVJISA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=C(C=C3)C=NNC(=O)COC4=CC=CC5=CC=CC=C54
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)OC3=CC=C(C=C3)/C=N/NC(=O)COC4=CC=CC5=CC=CC=C54
• Molecular Formula: C27H20N2O6
• Molecular Weight: 468.5 g/mol

Description

4-{2-[(1-naphthyloxy)acetyl]carbonohydrazonoyl}phenyl 1,3-benzodioxole-5-carboxylate is a useful research compound. Its molecular formula is C27H20N2O6 and its molecular weight is 468.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 468.13213636 g/mol and the complexity rating of the compound is 752. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photopolymerization Initiators

One significant application is in the realm of photopolymerization. For instance, a 1,3-benzodioxole derivative of naphthodioxinone acts as a photoinitiator for free radical polymerization, demonstrating the utility of such compounds in creating polymers through photochemical reactions (Kumbaraci et al., 2012).

Catalysis and Organic Synthesis

In organic synthesis, these compounds find use as intermediates and catalysts. For example, the ruthenium-catalyzed carbonylation of 2-phenyloxazolines showcases the potential of related structures in facilitating complex organic transformations, leading to various functionalized products (Ie et al., 2000).

Material Science and Sensing

Compounds with similar structures have been employed in the synthesis of coordination polymers with potential applications in material science, including the removal of contaminants and sensing. The study on naphthalene-amide-bridged Ni(II) complexes highlights their versatility in environmental applications and fluorescence-based sensing (Zhao et al., 2020).

Fluorescent Materials

Another fascinating application area is the development of fluorescent materials. Pyrazole derivatives have been synthesized and investigated for their potential as fluorescent whiteners, indicating the capacity of these compounds to enhance the brightness and appearance of materials (Rangnekar & Tagdiwala, 1986).

Pharmaceutical Research

Although explicitly excluding drug use and dosage information, it's worth noting that structurally related compounds are explored for their biological activities, including antimicrobial and anticancer properties. This illustrates the broad applicability of these compounds beyond their chemical properties to potential therapeutic uses (Sambrajyam et al., 2022).